Cas no 591755-12-3 (3-Benzyl-6-nitroquinazolin-4(3H)-one)

• Product Name: 3-Benzyl-6-nitroquinazolin-4(3H)-one
• CAS No: 591755-12-3
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• MDL: MFCD00618045
• CID: 1612559
• PubChem ID: 7694856
• Update Time: 2025-10-15

3-Benzyl-6-nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 6-nitro-3-(phenylmethyl)-
• Z53855600
• 591755-12-3
• ALBB-023417
• AKOS003382012
• CCG-354068
• CS-0259586
• MFCD00618045
• G53546
• EN300-7366692
• 3-benzyl-6-nitro-3,4-dihydroquinazolin-4-one
• LS-07364
• 3-benzyl-6-nitroquinazolin-4-one
• 3-benzyl-6-nitroquinazolin-4(3H)-one
• 3-Benzyl-6-nitroquinazolin-4(3H)-one

• MDL： MFCD00618045
• Inchi： 1S/C15H11N3O3/c19-15-13-8-12(18(20)21)6-7-14(13)16-10-17(15)9-11-4-2-1-3-5-11/h1-8,10H,9H2
• InChI Key： QDHKHIPXXJILFR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=CN1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.08013
• Monoisotopic Mass: 281.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 496.9±55.0 °C at 760 mmHg
• Flash Point: 254.3±31.5 °C
• PSA: 75.81
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Benzyl-6-nitroquinazolin-4(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)